Cas no 1417793-38-4 (tert-Butyl 4-((6-nitroquinoxalin-2-yl)amino)piperidine-1-carboxylate)

• Product Name: tert-Butyl 4-((6-nitroquinoxalin-2-yl)amino)piperidine-1-carboxylate
• CAS No: 1417793-38-4
• MF: C₁₈H₂₃N₅O₄
• MW: 373.406323671341
• MDL: MFCD22631646
• CID: 2091774
• PubChem ID: 71303160
• Update Time: 2025-11-01

tert-Butyl 4-((6-nitroquinoxalin-2-yl)amino)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-((6-nitroquinoxalin-2-yl)amino)piperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 4-[(6-nitro-2-quinoxalinyl)amino]-, 1,1-dimethylethyl ester
• 1417793-38-4
• TERT-BUTYL 4-[(6-NITROQUINOXALIN-2-YL)AMINO]PIPERIDINE-1-CARBOXYLATE
• tert-Butyl4-((6-nitroquinoxalin-2-yl)amino)piperidine-1-carboxylate
• G69204
• AKOS024463034
• 4-(6-Nitro-quinoxalin-2-ylamino)-piperidine-1-carboxylic acid tert-butyl ester
• DB-218464

• MDL： MFCD22631646
• Inchi： 1S/C18H23N5O4/c1-18(2,3)27-17(24)22-8-6-12(7-9-22)20-16-11-19-15-10-13(23(25)26)4-5-14(15)21-16/h4-5,10-12H,6-9H2,1-3H3,(H,20,21)
• InChI Key： CAZAZUSDTDKVKE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1)NC1C=NC2C=C(C=CC=2N=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 373.17500423g/mol
• Monoisotopic Mass: 373.17500423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 113Ų

Additional information on tert-Butyl 4-((6-nitroquinoxalin-2-yl)amino)piperidine-1-carboxylate

Professional Introduction to Tert-Butyl 4-((6-Nitroquinoxalin-2-yl)amino)piperidine-1-carboxylate (CAS No. 1417793-38-4)

Tert-butyl 4-((6-nitroquinoxalin-2-yl)amino)piperidine-1-carboxylate is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1417793-38-4, represents a novel molecular structure with potential applications in the synthesis of bioactive molecules. The intricate architecture of this compound, featuring a piperidine core and an attached nitroquinoxalinyl moiety, makes it a subject of interest for medicinal chemists exploring new therapeutic avenues.

The< strong>nitroquinoxalinyl substituent in Tert-butyl 4-((6-nitroquinoxalin-2-yl)amino)piperidine-1-carboxylate plays a crucial role in determining its pharmacological properties. Quinoxaline derivatives are well-documented for their diverse biological activities, including antimicrobial, antiviral, and anticancer effects. The introduction of a nitro group into the quinoxaline scaffold can modulate these properties, enhancing or altering their interaction with biological targets. This modification has been strategically employed in the development of new drug candidates to improve efficacy and selectivity.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs). Piperidine derivatives have emerged as promising scaffolds for such inhibitors due to their ability to engage in multiple binding modes with protein targets. The Tert-butyl 4-((6-nitroquinoxalin-2-yl)amino)piperidine-1-carboxylate molecule, with its piperidine core and nitroquinoxalinyl side chain, offers a unique framework that could potentially disrupt key PPIs involved in various diseases. This has led to its investigation as a lead compound in several preclinical studies.

One of the most compelling aspects of Tert-butyl 4-((6-nitroquinoxalin-2-yl)amino)piperidine-1-carboxylate is its potential in oncology research. Quinoxaline derivatives have shown promise as kinase inhibitors, particularly in targeting tyrosine kinases that are overexpressed in cancer cells. The nitro group in this compound can serve as a hydrogen bond acceptor, enhancing its binding affinity to target proteins. Additionally, the piperidine ring provides steric hindrance that can optimize the compound's interaction with the active site of enzymes. These features make it an attractive candidate for further development into an anticancer agent.

The synthesis of Tert-butyl 4-((6-nitroquinoxalin-2-yl)amino)piperidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the nitro group into the quinoxaline scaffold is particularly challenging due to the sensitivity of the molecule to oxidation and reduction processes. Advanced synthetic techniques, such as catalytic hydrogenation and electrochemical methods, have been employed to achieve high yields and purity levels. These synthetic strategies are critical for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

Recent studies have also explored the pharmacokinetic properties of Tert-butyl 4-((6-nitroquinoxalin-2-yl)amino)piperidine-1-carboxylate to better understand its absorption, distribution, metabolism, and excretion (ADME) profiles. In vitro and in vivo experiments have provided valuable insights into how this compound behaves within biological systems. These studies have highlighted its potential for oral administration and its ability to traverse biological membranes effectively. Such pharmacokinetic data is essential for optimizing dosing regimens and predicting clinical efficacy.

The development of Tert-butyl 4-((6-nitroquinoxalin-2-yl)amino)piperidine-1-carboxylate also underscores the importance of computational chemistry in modern drug discovery. Molecular modeling techniques have been used to predict how this compound interacts with target proteins at an atomic level. These simulations have helped researchers identify key binding interactions and optimize the molecular structure for improved potency and selectivity. The integration of computational methods with experimental data has accelerated the pace of drug development significantly.

Looking ahead, Tert-butyl 4-((6-nitroquinoxalin-2-yl)amino)piperidine-1-carboxylate holds promise as a versatile scaffold for developing new therapeutic agents. Its unique structural features make it suitable for targeting a wide range of diseases beyond cancer, including inflammatory disorders and infectious diseases. As research continues to uncover new biological pathways and drug targets, compounds like this one will play an increasingly important role in addressing unmet medical needs.

The continued investigation into Tert-butyl 4-(6-nitroquinoxalin-2-yl)amino)piperidin-1-carboxylate (CAS No.1417793-38-4) underscores the dynamic nature of pharmaceutical research and development. By leveraging innovative synthetic methods, computational tools, and preclinical studies, researchers are paving the way for next-generation therapeutics that offer improved patient outcomes. This compound exemplifies how targeted molecular design can lead to breakthroughs in medicine.